2-Benzyloxy-4-bromo-6-methylphenylamine

• Molecular Formula: C14H14BrNO
• Molecular Weight: 292.17 g/mol
• IUPAC Name: 4-bromo-2-methyl-6-phenylmethoxyaniline
• InChI: InChI=1S/C14H14BrNO/c1-10-7-12(15)8-13(14(10)16)17-9-11-5-3-2-4-6-11/h2-8H,9,16H2,1H3
• InChI Key: KGZFHXMRKIQITQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)OCC2=CC=CC=C2)Br

Description

2-Benzyloxy-4-bromo-6-methylphenylamine is a useful research compound. Its molecular formula is C14H14BrNO and its molecular weight is 292.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2-benzyloxy-6-methyl-phenylamine (3.4 g, 16 mmol) in MeOH/AcOH (50 mL/20 mL) is cooled to 0° C. then a solution of Br2 (0.82 mL, 16 mmol) in AcOH (10 mL) is added dropwise. After the addition, the solution is stirred at RT overnight. The solvent is removed under reduced pressure and the residue adjusted to pH>8 with aqueous K2CO3 solution. The suspension is extracted with EtOAc and the combined organic layers are washed with water, brine, then dried over MgSO4 and filtered. The solvent is removed under reduced pressure and the residue is purified by flash chromatography (hexanes/EtOAc=10:1 to 5:1) to give the title compound as a red solid.

Synthesis routes and methods II

Procedure details